![molecular formula C5H4BrN3O2 B015595 2-Amino-3-bromopyrazine-5-carboxylic acid CAS No. 887352-34-3](/img/structure/B15595.png)
2-Amino-3-bromopyrazine-5-carboxylic acid
Overview
Description
2-Amino-3-bromopyrazine-5-carboxylic acid (also known as ABPC) is an organic compound with the chemical formula C5H4BrN2O2. It is a colorless, crystalline solid that is soluble in water and has a melting point of 192-194°C. ABPC has been used in a variety of scientific and industrial applications, including as a reagent for the synthesis of pharmaceuticals, dyes, and other compounds. In addition, ABPC has been studied for its biological and physiological effects, and has been found to have potential applications in medicine and biochemistry.
Scientific Research Applications
Electrocatalytic Carboxylation
2-Amino-5-bromopyridine, closely related to 2-Amino-3-bromopyrazine-5-carboxylic acid, was used in electrocatalytic carboxylation with CO2 in an ionic liquid, leading to the formation of 6-aminonicotinic acid. This process avoided the use of volatile and toxic solvents and catalysts and achieved a 75% yield with 100% selectivity under optimized conditions (Feng et al., 2010).
Molecular Interaction Studies
The molecular interaction of 2-Amino-5-bromopyridine with benzoic acid was examined, revealing insights into hydrogen bonding and network formation in crystal structures. This study contributes to the understanding of molecular interactions and crystal engineering (Hemamalini & Fun, 2010).
Synthesis of Aminopyrazoles and Aminothiazoles
An efficient synthesis method for 3,4-Substituted-5-aminopyrazoles and 4-Substituted-2-aminothiazoles, which are pivotal intermediates in medicinal chemistry and drug discovery, was reported. This synthesis involved a palladium-mediated α-arylation of β-ketonitriles with aryl bromides (Havel et al., 2018).
Corrosion Inhibition Studies
Novel pyrazine derivatives, including 2-aminopyrazine and 2-amino-5-bromopyrazine, were investigated as potential corrosion inhibitors using computational chemistry methods. Theoretical results suggested that derivatives with an additional –SH group might have enhanced corrosion resistance properties (Saha et al., 2016).
properties
IUPAC Name |
5-amino-6-bromopyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrN3O2/c6-3-4(7)8-1-2(9-3)5(10)11/h1H,(H2,7,8)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWJHDIXBWPBYGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)N)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400954 | |
Record name | 5-Amino-6-bromopyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
887352-34-3 | |
Record name | 5-Amino-6-bromopyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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